(1R)-1-(3-fluoro-4-methylphenyl)propan-1-ol

• IUPAC Name: (1R)-1-(3-fluoro-4-methylphenyl)propan-1-ol
• InChI: InChI=1S/C10H13FO/c1-3-10(12)8-5-4-7(2)9(11)6-8/h4-6,10,12H,3H2,1-2H3/t10-/m1/s1
• InChI Key: ZZCGKYXNTIQVJM-SNVBAGLBSA-N
• Canonical SMILES: CCC(C1=CC(=C(C=C1)C)F)O
• Isomeric SMILES: CC[C@H](C1=CC(=C(C=C1)C)F)O
• Molecular Formula: C10H13FO
• Molecular Weight: 168.21 g/mol
• CAS No.: 1270296-17-7

Description

“(1R)-1-(3-fluoro-4-methylphenyl)propan-1-ol” is a chiral alcohol that has gained attention in recent years due to its potential applications in a variety of fields. The molecular formula of this compound is C10H13FO and it has a molecular weight of 168.211.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a three-carbon chain (propan-1-ol) with a fluorine-substituted methylphenyl group attached to the first carbon. The “(1R)” designation indicates that this compound is a chiral molecule and the configuration of the chiral center is ‘R’ (rectus).

Scientific Research Applications

Intramolecular Nucleophilic Substitutions and Chroman Synthesis

In a study by Houghton, Voyle, and Price (1980), 3-(o-Fluorophenyl)propan-1-ol was successfully cyclized to chroman, demonstrating the compound's utility in generating chromans through chromium tricarbonyl complexes or by the action of specific rhodium(III) cations. This highlights its potential in synthesizing complex organic structures, beneficial for pharmaceutical and chemical industries (Houghton, Voyle, & Price, 1980).

Synthesis, Resolution, and Absolute Configuration Assignment

Drewes et al. (1992) utilized a related compound, (−)(R,R)-2-Amino-1-(4-nitrophenyl)propan-1,3-diol, to resolve racemic 3-hydroxy-2-methylene-3-phenylpropanoic acid. This process facilitated the conversion of enantiomers into specific esters, illustrating the compound's role in enantioselective synthesis processes, crucial for developing pharmaceuticals with desired chiral properties (Drewes, Emslie, Field, Khan, & Ramesar, 1992).

Pharmacokinetic Studies of Designer Stimulants

Grumann et al. (2019) conducted pharmacokinetic studies on 3-Fluorophenmetrazine (3-FPM), a compound related to phenmetrazine. Although the focus was on a derivative compound, this research underscores the importance of understanding the pharmacokinetic profiles of fluorinated phenylpropanols, as these data are vital for both forensic and clinical case interpretations (Grumann, Huppertz, Bisel, Angerer, & Auwärter, 2019).

Multiple-Mode Molecular Logic Systems

Zhang, Su, Ma, and Tian (2008) synthesized a novel fluorophore compound, demonstrating its application as a pH-controlled molecular switch and protic solvent polarity sensor. This showcases the potential of fluorinated phenylpropanols in developing advanced molecular logic systems with applications in sensors and switches (Zhang, Su, Ma, & Tian, 2008).